4-iodo-N-methyl-N-propylbenzenesulfonamide

• Molecular Formula: C10H14INO2S
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 4-iodo-N-methyl-N-propylbenzenesulfonamide
• InChI: InChI=1S/C10H14INO2S/c1-3-8-12(2)15(13,14)10-6-4-9(11)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key: KRACEOJZIAIGQA-UHFFFAOYSA-N
• SMILES: CCCN(C)S(=O)(=O)C1=CC=C(C=C1)I

Description

4-iodo-N-methyl-N-propylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and chemical biology. This compound is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-iodo-N-methyl-N-propylbenzenesulfonamide is not fully understood. However, it has been reported to selectively target specific proteins and inhibit their function. This compound has been shown to inhibit the activity of certain enzymes and to disrupt protein-protein interactions. It has been suggested that the mechanism of action of this compound involves the formation of covalent bonds with specific amino acid residues in the target proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-iodo-N-methyl-N-propylbenzenesulfonamide have been studied in various cell lines and animal models. It has been reported to have anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has been shown to inhibit the proliferation of cancer cells and to induce apoptosis. It has also been shown to reduce the production of pro-inflammatory cytokines and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-iodo-N-methyl-N-propylbenzenesulfonamide in lab experiments is its high selectivity for specific proteins. This compound has been shown to selectively target certain proteins and to inhibit their function. Another advantage is its ease of synthesis, which allows for large-scale production. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 4-iodo-N-methyl-N-propylbenzenesulfonamide. One direction is the development of new synthetic methods for the production of this compound. Another direction is the investigation of its potential applications in other scientific fields such as materials science and nanotechnology. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential targets.

Synthesis Methods

The synthesis of 4-iodo-N-methyl-N-propylbenzenesulfonamide has been reported in the literature using different methods. One of the methods involves the reaction of 4-iodobenzenesulfonyl chloride with N-methyl-N-propylamine in the presence of a base such as triethylamine. The reaction yields 4-iodo-N-methyl-N-propylbenzenesulfonamide as a white solid with a high yield. Another method involves the reaction of 4-iodobenzenesulfonyl chloride with N-methyl-N-propylamine in the presence of a catalyst such as copper powder. The reaction yields 4-iodo-N-methyl-N-propylbenzenesulfonamide as a yellow solid with a high yield.

Scientific Research Applications

4-iodo-N-methyl-N-propylbenzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. It has been reported to have anti-inflammatory, anti-cancer, and anti-tumor properties. In chemical biology, this compound has been used as a tool for studying protein-protein interactions and for the development of chemical probes. It has been reported to selectively target specific proteins and inhibit their function.